Cas no 898442-40-5 (2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898442-40-5
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6377182
• PubChem ID: 7267794
• Update Time: 2025-10-30

2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 898442-40-5
• AB00679694-01
• AKOS024660553
• F2565-0116

• Inchi： 1S/C20H23N5O3/c1-2-28-14-10-8-13(9-11-14)25-19-16(23-20(25)27)15(17(21)26)22-18(24-19)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3,(H2,21,26)(H,23,27)
• InChI Key： TWZOVPQJIHKEFN-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C(N)=O)=NC(C3CCCCC3)=NC=2N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898442-40-5)

2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 898442-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the purine derivatives family, a class of molecules widely recognized for their biological activity and potential therapeutic applications. The unique structural features of this molecule, including its cyclohexyl and 4-ethoxyphenyl substituents, contribute to its distinct chemical properties and biological interactions.

The significance of 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide lies in its potential role as a pharmacological agent. Purine derivatives have long been studied for their ability to interact with various biological targets, particularly enzymes and receptors involved in critical cellular processes. The presence of the 8-oxo group and the 6-carboxamide moiety in the molecular structure suggests that this compound may exhibit inhibitory or modulatory effects on relevant biological pathways.

In recent years, there has been growing interest in developing novel purine-based compounds for therapeutic purposes. The structural design of 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide reflects a rational approach to drug discovery, aiming to optimize bioavailability, selectivity, and efficacy. The cyclohexyl group may enhance solubility and metabolic stability, while the 4-ethoxyphenyl substituent could improve binding affinity to specific biological targets. These features make this compound a promising candidate for further investigation in drug development.

Current research in the field of purine derivatives has highlighted their potential in addressing various diseases, including cancer, inflammation, and infectious disorders. The chemical scaffold of 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide aligns with the structural requirements of molecules that can modulate key enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in pathological conditions and serve as attractive therapeutic targets.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding interactions of 2-cyclohexyl-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide with biological targets. Such studies can provide valuable insights into its mechanism of action and guide further optimization efforts.

The synthesis of 2-cyclohexyl-9-(4-et h oxyphenyl)-8-o x o -8 , 9 -dihydro -7 H -purine -6 -carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries or asymmetric catalysis may be necessary to achieve enantiopure forms of the compound, which can significantly impact its biological activity.

In addition to its potential therapeutic applications, 2-cyclohexyl -9-(4-et h oxyphenyl)-8-o x o -8 , 9 -dihydro -7 H -purine -6 -carboxamide may also serve as a valuable tool in biochemical research. Its interaction with cellular components can provide insights into fundamental biological processes and help elucidate the structure-function relationships of target proteins. This information can be instrumental in designing more effective drugs based on purine derivatives.

The pharmacokinetic properties of this compound are another area of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the overall efficacy and safety of a drug candidate. Studies on the pharmacokinetics of 2-cyclohexyl -9-(4-et h oxyphenyl)-8-o x o -8 , 9 -dihydro -7 H -purine -6 -carboxamide can help optimize dosing regimens and minimize potential side effects.

Recent advancements in analytical chemistry have enabled more accurate characterization of complex organic compounds like 2-cyclohexyl -9-(4-et h oxyphenyl)-8-o x o -8 , 9 -dihydro -7 H -purine -6 -carboxamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed structural information that is essential for understanding its behavior in biological systems. These tools are also critical for ensuring the identity and purity of the compound during synthesis and formulation.

The future prospects for 2-cyclohexyl -9-(4-et h oxyphenyl)-8-o x o -8 , 9 -dihydro -7 H -purine -6 -carboxamide are promising, given its unique structural features and potential biological activity. Ongoing research aims to explore its efficacy in preclinical models and eventually translate these findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to accelerate this process.

In conclusion,2-cyclohexyl – 9-(4-et h oxyphenyl)- 8-o x o – 8 , 9 – dihydro – 7 H – purine – 6 – carboxamide (CAS No . 89 84 42 – 40 – 5) represents an exciting advancement in pharmaceutical chemistry . Its structural design , coupled with recent research findings , positions it as a promising candidate for further development . As our understanding of biological pathways continues to expand , compounds like this one will play an increasingly important role in addressing unmet medical needs .